Cas no 161790-50-7 (2-(2-Methylphenoxy)butanoic Acid)

2-(2-Methylphenoxy)butanoic Acid Properties

Names and Identifiers

• 2-(o-Tolyloxy)butanoic acid
• 2-(2-Methylphenoxy)butanoic acid
• 2-o-Tolyloxy-butyric acid
• AC1N7NC8
• ARONIS007248
• CTK4D0958
• MolPort-000-889-539
• SBB009320
• SureCN3879629
• 2-(2-methylphenoxy)butyric acid
• DTXSID00401538
• NoName_425
• VS-01005
• Butanoic acid, 2-(2-methylphenoxy)-
• G22505
• ethyl 2-(o-tolyloxy)acetic acid
• AKOS017259207
• DTXSID80901324
• IHCFDXGPIABNTN-UHFFFAOYSA-N
• MFCD03422242
• Z57663835
• 2-methylphenoxybutyric acid
• SCHEMBL3879629
• 161790-50-7
• AKOS000101825
• CS-0307916
• 2-(2-methylphenoxy)butanoic acid
• BBL002038
• EN300-100861
• STK397792
• ALBB-000857
• AN-329/40883718
• HMS1704C20
• 2-(2-METHYLPHENOXY)BUTANOIC ACID
• +Expand

• MDL： MFCD03422242
• InChIKey： IHCFDXGPIABNTN-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O3/c1-3-9(11(12)13)14-10-7-5-4-6-8(10)2/h4-7,9H,3H2,1-2H3,(H,12,13)
• SMILES： CCC(C(=O)O)OC1=CC=CC=C1C

Computed Properties

• Exact Mass: 194.09432
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.094
• Heavy Atom Count: 14
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.53
• Refractive Index: 1.522
• Boiling Point: 309.7°C at 760 mmHg
• Flash Point: 117.4°C
• Density: 1.114